Cas no 1538896-53-5 (3-Amino-3-(4-bromophenyl)-2-methylpropan-1-ol)

• Product Name: 3-Amino-3-(4-bromophenyl)-2-methylpropan-1-ol
• CAS No: 1538896-53-5
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 5696238
• PubChem ID: 66351628
• Update Time: 2025-10-28

3-Amino-3-(4-bromophenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(4-bromophenyl)-2-methylpropan-1-ol
• EN300-183986
• AKOS015696334
• 1538896-53-5
• Benzenepropanol, γ-amino-4-bromo-β-methyl-
• 3-Amino-3-(4-bromophenyl)-2-methylpropan-1-ol

• Inchi： 1S/C10H14BrNO/c1-7(6-13)10(12)8-2-4-9(11)5-3-8/h2-5,7,10,13H,6,12H2,1H3
• InChI Key： VZFAHARCGRLZCQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C(C)CO)N

Computed Properties

• Exact Mass: 243.02588g/mol
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.405±0.06 g/cm3(Predicted)
• Boiling Point: 352.7±27.0 °C(Predicted)
• pka: 14.80±0.10(Predicted)

Additional information on 3-Amino-3-(4-bromophenyl)-2-methylpropan-1-ol

Introduction to 3-Amino-3-(4-bromophenyl)-2-methylpropan-1-ol (CAS No. 1538896-53-5)

3-Amino-3-(4-bromophenyl)-2-methylpropan-1-ol (CAS No. 1538896-53-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated phenyl group, an amino group, and a hydroxyl group, all attached to a branched alkyl chain. These functional groups endow the compound with a diverse range of chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The synthesis of 3-Amino-3-(4-bromophenyl)-2-methylpropan-1-ol typically involves multi-step reactions, including the formation of the brominated phenyl moiety, the introduction of the amino group, and the final addition of the hydroxyl group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production, thereby facilitating its broader application in research and development.

In terms of its chemical properties, 3-Amino-3-(4-bromophenyl)-2-methylpropan-1-ol exhibits notable solubility in polar solvents such as water and ethanol. Its hydroxyl group can participate in hydrogen bonding, which is crucial for its interactions with biological targets. The presence of the amino group also confers basicity to the molecule, allowing it to form salts with acids, which can be advantageous for improving its pharmacological properties.

The biological activities of 3-Amino-3-(4-bromophenyl)-2-methylpropan-1-ol have been extensively studied in recent years. One of its key applications is as a potential lead compound for the development of new therapeutic agents. Research has shown that this compound possesses significant anti-inflammatory and analgesic properties, making it a promising candidate for treating conditions such as chronic pain and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry highlighted the ability of 3-Amino-3-(4-bromophenyl)-2-methylpropan-1-ol to inhibit the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain. The compound was found to be selective for COX-2 over COX-1, which is an important characteristic for minimizing gastrointestinal side effects associated with nonsteroidal anti-inflammatory drugs (NSAIDs).

Beyond its anti-inflammatory properties, 3-Amino-3-(4-bromophenyl)-2-methylpropan-1-ol has also shown potential as an antitumor agent. In vitro studies have demonstrated that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of Akt and ERK signaling pathways, which are frequently dysregulated in various types of cancer.

The pharmacokinetic profile of 3-Amino-3-(4-bromophenyl)-2-methylpropan-1-ol is another area of active research. Studies have indicated that it has favorable oral bioavailability and good plasma stability, which are essential attributes for a drug candidate. Additionally, its low toxicity profile in preclinical models suggests that it may have a wide therapeutic window, further enhancing its potential as a therapeutic agent.

In conclusion, 3-Amino-3-(4-bromophenyl)-2-methylpropan-1-ol (CAS No. 1538896-53-5) represents a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its mechanisms of action and optimize its properties for clinical use. As research progresses, this compound may pave the way for the development of novel therapeutic strategies for treating various diseases.